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Compound of Interest

Compound Name: Tetranitrogen tetrasulfide

Cat. No.: B3050819 Get Quote

This guide provides an in-depth technical overview of tetranitrogen tetrasulfide (S₄N₄), a

compound of significant interest in inorganic chemistry and materials science. Addressed to

researchers, scientists, and professionals in drug development, this document delves into the

core chemical identifiers, synthesis protocols, structural characteristics, reactivity, and crucial

safety measures associated with this unique sulfur nitride.

Introduction to Tetranitrogen Tetrasulfide
Tetranitrogen tetrasulfide, with the chemical formula S₄N₄, is a vibrant orange, crystalline

solid that stands as the most prominent binary sulfur nitride.[1][2] Its importance stems from its

role as a precursor to a wide array of sulfur-nitrogen compounds, including the polymeric

superconductor polythiazyl, (SN)ₓ.[3] The similar electronegativities of sulfur and nitrogen

atoms allow for the formation of extensive and diverse covalently bonded structures, with S₄N₄

being a foundational example.[3][4] First synthesized in 1835 by M. Gregory, its unusual

structure and bonding have been a subject of considerable scientific inquiry.[1][5]

Chemical Identifiers
For precise identification and database referencing, a comprehensive list of chemical identifiers

for tetranitrogen tetrasulfide is provided below.
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Identifier Type Value

CAS Number 28950-34-7[1][3][4][6][7][8][9][10][11]

PubChem CID 141455[1][6][8]

IUPAC Name
1λ⁴,3,5λ⁴,7-tetrathia-2,4,6,8-tetrazacycloocta-

1,4,5,8-tetraene[6][7]

Systematic IUPAC Name
1,3,5,7-tetrathia-2,4,6,8-tetraazacyclooctan-

2,4,6,8-tetrayl[1]

Molecular Formula N₄S₄[3][4][6][7][9][10]

Molecular Weight 184.3 g/mol [3][6][7]

InChI InChI=1S/N4S4/c1-5-2-7-4-8-3-6-1[6][8][10]

InChIKey
LTPQFVPQTZSJGS-UHFFFAOYSA-N[3][6][7]

[8][10]

Canonical SMILES N1=S=NSN=S=NS1[6][7][8]

UNII 9BXS997HR6[1][6][8]

DSSTox Substance ID DTXSID20183147[1][6]

Synonyms
Tetrasulfur tetranitride, Nitrogen sulfide (N₄S₄)[4]

[6]

Synthesis of Tetranitrogen Tetrasulfide
The most established laboratory synthesis of tetranitrogen tetrasulfide involves the reaction

of disulfur dichloride (S₂Cl₂) with ammonia (NH₃).[1][3] This method, while foundational,

requires careful control of reaction conditions and extensive purification to separate the product

from co-products like elemental sulfur and ammonium chloride.[3]

The overall balanced chemical equation for this synthesis is:

6 S₂Cl₂ + 16 NH₃ → S₄N₄ + S₈ + 12 NH₄Cl[1][3][7]

An alternative approach utilizes ammonium chloride (NH₄Cl) as the nitrogen source:
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4 NH₄Cl + 6 S₂Cl₂ → S₄N₄ + 16 HCl + S₈[1][3]

More contemporary methods employ precursors with pre-formed S-N bonds, such as

bis(trimethylsilyl)sulfur diimide ({[(CH₃)₃Si]₂N}₂S), to achieve greater control over the final

product.[3][4]

Detailed Laboratory Protocol (Ammonia Method)
This protocol outlines the classical synthesis from disulfur dichloride and ammonia in an inert

solvent.

Materials:

Disulfur dichloride (S₂Cl₂)

Ammonia (gas)

Carbon tetrachloride (CCl₄) or Dioxane (as solvent)

Extraction solvent (e.g., Dioxane)

Standard glassware for inert atmosphere reactions (Schlenk line, three-neck flask, etc.)

Cooling bath

Procedure:

Reaction Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a gas

inlet tube, a mechanical stirrer, and a condenser under an inert atmosphere (e.g., nitrogen or

argon).

Solvent and Reactant: Charge the flask with the inert solvent (e.g., carbon tetrachloride) and

cool the vessel to the appropriate temperature, typically between -30°C to 0°C.[7]

Addition of S₂Cl₂: Slowly add a solution of disulfur dichloride in the same solvent to the

cooled flask with vigorous stirring.
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Introduction of Ammonia: Bubble a steady stream of dry ammonia gas through the reaction

mixture. The reaction is exothermic and the temperature should be carefully monitored and

maintained.

Reaction Progression: Continue the ammonia addition until the reaction is complete, which is

often indicated by a color change and the cessation of ammonium chloride precipitation.

Initial Filtration: After completion, filter the reaction mixture to remove the solid byproducts,

primarily ammonium chloride and sulfur.

Extraction and Purification: The crude S₄N₄ is then extracted from the solid residue using a

suitable solvent like dioxane. The product is soluble in dioxane, while ammonium chloride is

not.

Crystallization: The dioxane solution is then concentrated and cooled to induce crystallization

of the orange S₄N₄ crystals.

Final Product: The crystals are collected by filtration, washed with a small amount of cold

solvent, and dried under vacuum.

Synthesis Workflow Diagram

Reaction Stage

Purification Stage

Disulfur Dichloride
(in CCl4)

Cooled Reactor
(-30°C to 0°C)

Ammonia Gas

Initial FiltrationReaction Mixture Solid Residue
(S4N4, S8, NH4Cl) Dioxane Extraction Filtration

S4N4 in Dioxane
Crystallization

Concentrated Solution
Pure S4N4 Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of S₄N₄.
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Molecular Structure and Bonding
Tetranitrogen tetrasulfide possesses a unique and highly studied molecular structure. It

adopts an "extreme cradle" conformation with D₂d point group symmetry.[1][3][7] This cage-like

structure consists of an eight-membered ring of alternating sulfur and nitrogen atoms.[5]

Key structural features include:

Transannular S-S Interactions: The distance between pairs of sulfur atoms across the ring is

approximately 2.59 Å, which is shorter than the sum of their van der Waals radii, suggesting

a weak bonding interaction.[1][3] This transannular bonding is a subject of ongoing

theoretical and experimental investigation.

Delocalized Bonding: The S-N bond lengths are nearly identical (around 1.62 Å), indicating

significant π-electron delocalization across the entire ring system.[5][7]

The historical investigation into its structure initially proposed planar arrangements of either the

sulfur or nitrogen atoms. However, definitive studies using single-crystal X-ray diffraction

confirmed the non-planar, cradle-like topology.[3]

Molecular Structure Diagram
Caption: Molecular structure of tetranitrogen tetrasulfide (S₄N₄).

Chemical Properties and Reactivity
Tetranitrogen tetrasulfide is a versatile reagent and precursor in inorganic synthesis.

Thermochromism: The compound exhibits thermochromic properties, changing color from

pale yellow below -30°C, to orange at room temperature, and to a deep red above 100°C.[1]

[2]

Lewis Basicity: The nitrogen atoms can act as Lewis bases, reacting with various Lewis

acids. For instance, it can be protonated by strong acids like HBF₄.[4]

Precursor to other S-N Compounds: S₄N₄ is a critical starting material for the synthesis of a

multitude of other sulfur-nitrogen rings and chains.[3] For example, its reaction with
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piperidine yields the [S₄N₅]⁻ anion.[1][4] Treatment with azides can lead to the formation of

other heterocyclic anions like [S₃N₃]⁻.[1][4]

Hydrolysis: It is susceptible to hydrolysis, especially in the presence of a base. The products

of hydrolysis depend on the concentration of the base, yielding thiosulfate and trithionate in

dilute base, and sulfite in more concentrated solutions.[4]

Reactions with Metal Complexes: S₄N₄ can coordinate to metal centers, acting as a ligand

where the ring structure may or may not remain intact.[4]

Safety and Handling
Extreme Caution is Advised when Handling Tetranitrogen Tetrasulfide.

Explosive Nature: S₄N₄ is a shock and friction-sensitive primary explosive.[1] Purer samples

are reported to be more sensitive to detonation. It has a positive enthalpy of formation (+460

kJ/mol), indicating its thermodynamic instability relative to its decomposition products

(nitrogen gas and sulfur).[1]

Detonation: Small quantities can be detonated by mechanical shock, such as striking with a

hammer.[1]

Handling Precautions:

Always handle with non-metal spatulas.

Work in a well-ventilated fume hood and behind a blast shield.

Avoid grinding or subjecting the material to friction.

Store in small quantities in a designated, cool, and dark location, away from incompatible

materials.

Personnel should be fully trained in handling explosive compounds and wear appropriate

personal protective equipment (PPE), including safety glasses, face shields, and heavy-

duty gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Tetranitrogen
Tetrasulfide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050819#cas-number-and-chemical-identifiers-for-
tetranitrogen-tetrasulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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